Cas no 2229303-96-0 (1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229303-96-0
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5868338
• PubChem ID: 165853999
• Update Time: 2025-11-01

1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1734156
• 2229303-96-0

• Inchi： 1S/C13H18FNO/c1-8-5-9(14)11(10(6-8)16-4)13(15)7-12(13,2)3/h5-6H,7,15H2,1-4H3
• InChI Key： ZHHFCGNWQXUOTK-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C1(CC1(C)C)N)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Analysis of 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229303-96-0)

The compound 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229303-96-0) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its intricate design, featuring a cyclopropane ring and a fluorinated aromatic moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions regarding CAS No. 2229303-96-0 revolves around its potential applications in drug discovery. Researchers are particularly intrigued by the 2,2-dimethylcyclopropan-1-amine scaffold, which is known for its stability and ability to modulate biological activity. The incorporation of a fluoro and methoxy group in the aromatic ring further enhances its potential as a pharmacophore, making it a candidate for targeting specific enzymes or receptors. Recent studies have highlighted its role in the development of central nervous system (CNS) therapeutics, a hot topic in modern medicine.

Another area of interest is the synthetic route for 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine. Organic chemists often search for efficient and scalable methods to produce this compound. Current literature suggests the use of palladium-catalyzed cross-coupling reactions and ring-closing strategies to construct the cyclopropane ring. These methods align with the growing demand for green chemistry and sustainable synthesis, which are trending topics in the scientific and industrial sectors.

The physicochemical properties of CAS No. 2229303-96-0 also attract considerable attention. Its logP value, solubility, and stability under various conditions are critical parameters for researchers working on formulation development. The presence of the fluoro substituent not only influences its lipophilicity but also its metabolic stability, a key consideration in drug design. These aspects are often explored in forums and academic discussions, reflecting the compound's relevance in contemporary research.

In addition to its pharmaceutical potential, 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine has been studied for its role in agrochemicals. The cyclopropane ring is a common feature in many pesticides and herbicides, and the fluorinated aromatic system could offer enhanced activity against resistant strains. This dual applicability in pharma and agro sectors makes it a versatile compound, aligning with the increasing demand for multi-functional chemicals in the market.

Safety and regulatory aspects of CAS No. 2229303-96-0 are another hot topic among users. While the compound is not classified as a hazardous material, researchers often seek information on its handling, storage, and disposal. Regulatory bodies emphasize the importance of risk assessment and safety data sheets (SDS), which are frequently downloaded by professionals in the field. This underscores the need for comprehensive documentation and transparency in chemical research.

Looking ahead, the future of 1-(2-fluoro-6-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine appears promising. With advancements in computational chemistry and AI-driven drug discovery, researchers can now predict its interactions with biological targets more accurately. This aligns with the broader trend of integrating machine learning into chemical research, a topic that dominates scientific conferences and publications.

In conclusion, CAS No. 2229303-96-0 represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications in drug discovery and agrochemicals, makes it a compound worth watching. As the scientific community continues to explore its possibilities, this molecule is likely to remain a subject of intense study and innovation.